Cas no 7466-16-2 (1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide)

1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide structure
7466-16-2 structure
Product name:1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide
CAS No:7466-16-2
MF:C16H16IN
MW:349.209416389465
CID:979708
PubChem ID:54603503

1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-[(1E,3E)-4-phenylbuta-1,3-dienyl]pyridin-1-ium,iodide
    • 1-Methyl-2-(4'-pyridylthiomethyl)-5-nitroimidazol
    • 1-methyl-2-(4-pyridylthiomethyl)-5-nitroimidazole
    • 1-Methyl-2-(4'-pyridylthiomethyl)-5-nitro-imidazole
    • 1-methyl-2-(4t-phenyl-buta-1,3-dien-t-yl)-pyridinium, iodide
    • 1-Methyl-2-(4t-phenyl-buta-1,3-dien-t-yl)-pyridinium, Jodid
    • 1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium
    • 4-(1-methyl-5-nitro-1H-imidazol-2-ylmethylsulfanyl)-pyridine
    • CTK1F6824
    • iodide
    • Pyridine, 4-[[(1-methyl-5-nitro-1H-imidazol-2-yl)methyl]thio]-
    • NSC-402546
    • 1-methyl-2-((1e,3e)-4-phenylbuta-1,3-dienyl)pyridinium iodide
    • NSC402546
    • 7466-16-2
    • 1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide
    • Inchi: InChI=1S/C16H16N.HI/c1-17-14-8-7-13-16(17)12-6-5-11-15-9-3-2-4-10-15;/h2-14H,1H3;1H/q+1;/p-1/b11-5+,12-6+;
    • InChI Key: JMIIAXDHTQYSRX-JPAPVDFESA-M
    • SMILES: C[N+]1=CC=CC=C1C=CC=CC2=CC=CC=C2.[I-]

Computed Properties

  • Exact Mass: 223.13621
  • Monoisotopic Mass: 349.03275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • Density: 1.069
  • Boiling Point: 372°C at 760 mmHg
  • Flash Point: 160.9°C
  • Refractive Index: 1.66
  • PSA: 3.24
  • LogP: 0.24170

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